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Compound of Interest

Compound Name: 3-Bromo-2-fluorobenzaldehyde

Cat. No.: B121081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, critical safety and logistical information for the handling

and disposal of 3-Bromo-2-fluorobenzaldehyde (CAS No. 149947-15-9). Adherence to these

procedures is essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Classification
3-Bromo-2-fluorobenzaldehyde is a chemical compound that requires careful handling due to

its hazardous properties. It is classified as a warning-level hazard. The primary routes of

exposure are ingestion, skin contact, and eye contact.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Serious Eye Damage/Irritation 2/2A
H319: Causes serious eye

irritation[1][2][3][4]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[3][4]

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation[2][3][4]

Hazardous to the aquatic

environment, long-term hazard
2

H411: Toxic to aquatic life with

long lasting effects[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Bromo-2-fluorobenzaldehyde is

crucial for safe handling and storage.

Property Value

Molecular Formula C₇H₄BrFO

Molecular Weight 203.01 g/mol

Appearance
Off-white to light yellow solid, powder, or

crystal[2][5]

Melting Point 43 - 46 °C (109.4 - 114.8 °F)[2]

Flash Point > 110 °C (> 230 °F)[2]

Solubility Slightly soluble in water[6]

Stability
Light sensitive; store under an inert

atmosphere[2]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 3-Bromo-2-
fluorobenzaldehyde to minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[3][7][8]

Protects against splashes and

dust, preventing serious eye

irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[3][7][9]

Prevents skin contact and

irritation.

Body Protection

Laboratory coat, buttoned, and

covering as much skin as

possible.[3][7]

Protects against accidental

spills and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. If

dust or vapors are generated,

a NIOSH-approved respirator

is required.[2][3]

Prevents respiratory tract

irritation.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 3-Bromo-2-fluorobenzaldehyde is critical. The following

workflow outlines the necessary steps from preparation to cleanup.
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Workflow for Safe Handling of 3-Bromo-2-fluorobenzaldehyde

Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Ensure fume hood is operational

Don appropriate Personal Protective Equipment (PPE)

Weigh the required amount in the fume hood

Perform the experiment within the fume hood

Decontaminate work surfaces

Segregate waste into designated containers

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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